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Compound of Interest

Compound Name: 14-Chloro Daunorubicin
Cat. No.: B1368327
Get Quote
\ J

Abstract & Scope

This technical guide defines the safety protocols for the handling, storage, and solubilization of
14-Chloro Daunorubicin (CAS: 121250-06-4). As a chlorinated derivative of daunorubicin and
a critical intermediate in the synthesis of valrubicin, this compound possesses dual-hazard
characteristics: it is a potent DNA intercalator (cytotoxic) and contains a reactive

-haloketone moiety (alkylating potential).

Critical Warning: Unlike standard anthracyclines, the 14-chloro substituent increases
electrophilicity, potentially enhancing vesicant properties and reactivity toward biological
nucleophiles. This protocol supersedes standard BSL-2 guidelines and mandates High Potency
Active Pharmaceutical Ingredient (HPAPI) containment strategies.

Physicochemical Profile & Hazard Assessment

The following data must be verified against the specific Certificate of Analysis (CoA) for your
batch.
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Parameter

Specification

Safety Implication

Chemical Name

14-Chloro Daunorubicin

Precursor to Valrubicin

Verify specific salt form (e.g.,

CAS Number 121250-06-4
HCI)
] High molecular weight limits
Molecular Weight ~561.96 g/mol - ]
volatility but not aerosol risk.
) Visual contamination indicator;
Appearance Red-orange crystalline powder ] ]
stains are persistent.
High Reactivity: Susceptible to
Reactivity nucleophilic attack; unstable in

-Chloromethyl ketone

basic media.

Primary Hazards

Carcinogen, Mutagen,

Reprotoxic

Vesicant: Causes severe

blistering upon contact.

Solubility

DMSO, Methanol, Water
(limited)

Solvents act as vehicles for

skin permeation.

Engineering Controls & Containment Strategy

The primary defense against 14-Chloro Daunorubicin is engineering isolation. PPE is the last

line of defense, not the first.

The Containment Hierarchy

The following diagram illustrates the mandatory containment layers required for handling dry

powder vs. solutions.
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Hazard Source:
Dry Powder / Aerosol

Contained By

Primary Engineering Control (PEC)
Class Il Type B2 BSC or Isolator
(Negative Pressure, 100% Exhaust)

Housed In

Secondary Engineering Control (SEC)
ISO Class 7 Buffer Room
(Negative Pressure to Corridor)

Supported By

Personal Protective Equipment (PPE)
Double Nitrile Gloves (ASTM D6978)
Tyvek Sleeves, N95/P100 (if outside BSC)

Protects

Operator Safety

Click to download full resolution via product page

Figure 1:Hierarchy of controls. Note that standard Class Il Type A2 cabinets (recirculating) are
insufficient if volatile solvents are used; Type B2 (hard-ducted) is required.

Operational Requirements

o Negative Pressure: All manipulations must occur in a Biological Safety Cabinet (BSC) Class
II, Type B2, or a Compounding Aseptic Containment Isolator (CACI).
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» Static Control: Use an anti-static bar or gun within the BSC before opening vials.
Anthracycline powders are electrostatic and can "jump" onto gloves/surfaces.

» Surface Protection: Line the BSC work surface with plastic-backed absorbent pads
(absorbent side up) to capture micro-spills immediately.

Protocol 1: Receipt and Storage[1]

Objective: Maintain chemical stability while preventing environmental contamination during
storage.

¢ Inspection: Upon receipt, inspect the outer package for red stains before opening. If stains
are visible, do not open; treat the entire package as hazardous waste.

o Storage Conditions:

o Temperature: Store at -20°C (or 2-8°C if specified by CoA). The 14-chloro group is
susceptible to hydrolysis; cold storage slows this degradation.

o Light: Photolysis is a major degradation pathway for anthracyclines. Keep the vial inside a
secondary opaque container (e.g., amber jar or aluminum foil wrap).

o Humidity: Store in a desiccator or with silica gel packs. Moisture accelerates the hydrolysis
of the chloride.

e Segregation: Store in a dedicated "Cytotoxic/High Hazard" bin within the freezer to prevent
cross-contamination with general reagents.

Protocol 2: Solubilization & Stock Preparation

Objective: Solubilize the powder without generating aerosols. Rationale: The moment of adding
solvent to a dry powder is the highest risk for airborne contamination due to displacement of air
from the vial.

Reagents

e Solvent: Anhydrous DMSO (preferred for stability) or Methanol. Avoid water for stock
solutions to prevent hydrolysis.
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e Venting: 0.2 um Hydrophobic Venting Needle.

Workflow Logic

i - Step 2: Solvent Addition Step 3: Dissolution o
; Step 1: Negative Pressure 8 A ; Step 4: Aliquot
Dry Powder Vial —» Insert Venting Needle Add DMSO via Syringe — Swirl gently (No Vortex) —» Dispense into Cryovials

(Dropwise down wall) Allow 5 min rest

Click to download full resolution via product page

Figure 2:Aerosol-free solubilization workflow. The use of a venting needle prevents over-
pressurization of the vial.

Detailed Procedure

» Equilibration: Allow the vial to warm to room temperature inside the BSC (prevents
condensation).

» Venting: Insert a hydrophobic vent needle into the septum. This equalizes pressure as
solvent is added, preventing "spray back."

» Addition: Draw the solvent (DMSO) into a Luer-lock syringe. Insert the needle and slowly
inject the solvent down the side wall of the vial. Do not aim directly at the powder to avoid
puffing.

o Dissolution: Do NOT vortex. Vortexing creates aerosols. Swirl the vial gently by hand or use
a hematology rocker.

o Rest: Let the vial sit for 5 minutes. This allows any micro-aerosols inside the headspace to
settle before the septum is pierced again.

Protocol 3: Spill Management & Deactivation[2]

Objective: Chemically inactivate 14-Chloro Daunorubicin. Simple cleaning is insufficient; the
molecule must be degraded. Mechanism: Sodium hypochlorite (bleach) oxidizes the
anthraquinone ring system, breaking the chromophore and destroying DNA-binding capability.
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Deactivation Agent

e Primary Agent: 10% Sodium Hypochlorite (freshly prepared). Note: Standard 5% bleach is
effective but 10% is recommended for rapid degradation of high-concentration spills.

o Neutralizer: 1% Sodium Thiosulfate (to remove bleach residue and prevent corrosion of
stainless steel).

Spill Clean-Up Steps

« |solate: Alert personnel. Place "Do Not Enter” signage.

o PPE Up: Wear double gloves, gown, and respiratory protection (if outside BSC).
e Contain: Cover the spill with absorbent pads.

¢ Inactivate (The Critical Step):

o Gently pour 10% Sodium Hypochlorite over the pads, starting from the outside edge
moving inward.

o Wait Time: Allow 15 minutes of contact time.

o Visual Indicator: The red/orange color should fade to a pale yellow or colorless solution. If
red remains, the drug is still active.

e Clean: Remove pads. Wipe the area with Sodium Thiosulfate to neutralize the bleach.[1]
» Rinse: Final wipe with sterile water and then 70% ethanol.

Waste Disposal

o Trace Waste: Gloves, empty vials, and pads used for minor cleaning must be disposed of in
yellow "Chemotherapy/Incineration” bins.

o Bulk Waste: Unused stock solutions must be treated as hazardous chemical waste (RCRA).
Do not pour down the drain.
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o Sharps: Needles used with 14-Chloro Daunorubicin must never be recapped. Discard
immediately into chemotherapy-rated sharps containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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